2-Octanone
2-Octanone
2-Octanone is a volatile compound reported to be found in blue cheese, acerola fruit and blue crab.
2-Octanone is a volatile flavor compound reported to be found in blue cheese, acerola fruit, blue crab and cray fish.
2-octanone is a methyl ketone that is octane substituted by an oxo group at position 2. It has a role as a metabolite.
, also known as octan-2-one or fema 2802, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a bitter, earthy, and gasoline tasting compound that can be found in a number of food items such as corn, alcoholic beverages, nuts, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products.
2-Octanone is a volatile flavor compound reported to be found in blue cheese, acerola fruit, blue crab and cray fish.
2-octanone is a methyl ketone that is octane substituted by an oxo group at position 2. It has a role as a metabolite.
, also known as octan-2-one or fema 2802, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a bitter, earthy, and gasoline tasting compound that can be found in a number of food items such as corn, alcoholic beverages, nuts, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
111-13-7
VCID:
VC21249412
InChI:
InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h3-7H2,1-2H3
SMILES:
CCCCCCC(=O)C
Molecular Formula:
C8H16O
Molecular Weight:
128.21 g/mol
2-Octanone
CAS No.: 111-13-7
Cat. No.: VC21249412
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Octanone is a volatile compound reported to be found in blue cheese, acerola fruit and blue crab. 2-Octanone is a volatile flavor compound reported to be found in blue cheese, acerola fruit, blue crab and cray fish. 2-octanone is a methyl ketone that is octane substituted by an oxo group at position 2. It has a role as a metabolite. , also known as octan-2-one or fema 2802, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a bitter, earthy, and gasoline tasting compound that can be found in a number of food items such as corn, alcoholic beverages, nuts, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 111-13-7 |
| Molecular Formula | C8H16O |
| Molecular Weight | 128.21 g/mol |
| IUPAC Name | octan-2-one |
| Standard InChI | InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h3-7H2,1-2H3 |
| Standard InChI Key | ZPVFWPFBNIEHGJ-UHFFFAOYSA-N |
| SMILES | CCCCCCC(=O)C |
| Canonical SMILES | CCCCCCC(=O)C |
| Boiling Point | 172.5 °C 173.5 |
| Colorform | Colorless liquid |
| Flash Point | 125 °F (52 °C) (Closed cup) |
| Melting Point | -16.0 °C Fp -16 ° -16 °C -16°C |
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